Cas no 899968-67-3 (N-cyclopentyl-2-{6-(3,4,5-trimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-cyclopentyl-2-{6-(3,4,5-trimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 899968-67-3
• MF: C₂₀H₂₅N₃O₄S
• MW: 403.495203733444
• CID: 5490819
• PubChem ID: 7672976
• Update Time: 2025-11-07

N-cyclopentyl-2-{6-(3,4,5-trimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-{[6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl]sulfanyl}acetamide
• AKOS024465736
• VU0498117-1
• N-cyclopentyl-2-((6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl)thio)acetamide
• N-cyclopentyl-2-[6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl]sulfanylacetamide
• F2775-1236
• 899968-67-3
• N-cyclopentyl-2-{6-(3,4,5-trimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C20H25N3O4S/c1-25-16-10-13(11-17(26-2)20(16)27-3)15-8-9-19(23-22-15)28-12-18(24)21-14-6-4-5-7-14/h8-11,14H,4-7,12H2,1-3H3,(H,21,24)
• InChI Key： RUXXYLBBSXXNOY-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=C(C(=C(C=2)OC)OC)OC)N=N1)CC(NC1CCCC1)=O

Computed Properties

• Exact Mass: 403.15657746g/mol
• Monoisotopic Mass: 403.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 108Ų

Additional information on N-cyclopentyl-2-{6-(3,4,5-trimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide

Research Brief on N-cyclopentyl-2-{6-(3,4,5-trimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide (CAS: 899968-67-3)

N-cyclopentyl-2-{6-(3,4,5-trimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide (CAS: 899968-67-3) is a novel small-molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound features a unique pyridazine core substituted with a 3,4,5-trimethoxyphenyl group and an acetamide moiety, which suggests potential bioactivity in modulating key cellular pathways. Recent studies have explored its synthesis, pharmacological properties, and therapeutic potential, particularly in the context of cancer and inflammatory diseases.

The synthesis of N-cyclopentyl-2-{6-(3,4,5-trimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide involves a multi-step process, starting with the condensation of 3,4,5-trimethoxybenzaldehyde with hydrazine to form the pyridazine ring. Subsequent functionalization with cyclopentylamine and thioacetamide derivatives yields the final product. Analytical techniques such as NMR, HPLC, and mass spectrometry have confirmed the compound's purity and structural integrity, with CAS: 899968-67-3 serving as a unique identifier in chemical databases.

Pharmacological evaluations of this compound have revealed promising inhibitory effects on specific kinase targets, including those involved in cell proliferation and inflammation. In vitro studies demonstrate its ability to suppress the activity of kinases such as PI3K and mTOR, which are critical in oncogenic signaling pathways. These findings suggest that N-cyclopentyl-2-{6-(3,4,5-trimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide could serve as a lead compound for developing targeted cancer therapies.

In addition to its kinase inhibitory properties, recent research has investigated the compound's anti-inflammatory potential. Preclinical models indicate that it can attenuate the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating NF-κB signaling. This dual functionality—targeting both cancer and inflammation—positions the compound as a versatile candidate for further drug development.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile, including its solubility, bioavailability, and metabolic stability. Current efforts focus on structural modifications to enhance these properties while retaining its bioactivity. Collaborative research between academic institutions and pharmaceutical companies is underway to advance this compound into clinical trials.

In conclusion, N-cyclopentyl-2-{6-(3,4,5-trimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide (CAS: 899968-67-3) represents a compelling area of research in chemical biology. Its unique structure and multifaceted bioactivity underscore its potential as a therapeutic agent. Future studies will likely explore its mechanisms of action in greater detail and evaluate its efficacy in vivo, paving the way for novel treatments in oncology and immunology.